Cas no 74389-69-8 (1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine)

• Product Name: 1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
• CAS No: 74389-69-8
• MF: C₂₈H₅₈NO₇P
• MW: 551.736390590668
• MDL: MFCD00063528
• CID: 571279
• PubChem ID: 2733535
• Update Time: 2025-06-29

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine
• [(2R)-2-acetyloxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner sal...
• NULL
• PAF (C18)
• PAF (C18) (1-O-OCTADECYL-2-ACETYL-SN-GLYCERO-3-PHOSPHOCHOLINE)
• PAF C-18
• [(2R)-2-acetyloxy-3-octadecoxypropyl] 2-(trimethylaz
• 1-0-octadecyl 2-0-acetyl sn-glycero-3-phosphorylcholine
• 1-O-Octadecyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
• 1-O-octadecyl-2-O-acetyl-Sn-3-glyceryl phosphrylcholine
• 1-O-octadecyl-2-O-acetyl-sn-glycero-3-phosphorylcholine
• 1-O-octadecyl-2-O-acetyl-sn-glyceryl-3-phosphorylcholine
• 1-O-Stearoyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
• C18-PAF
• Platelet activating factor-acether
• Ro 14-8161
• MFCD00063528
• CHEBI:52450
• NCGC00161375-01
• HMS3648P16
• (-)-1-O-octadeyl-2-O-acetyl-sn-glycerylphosphocholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (R)-
• 1-cis-9-octadecenyl-2-acetyl-sn-glycero-3-phosphocholine
• SCHEMBL435191
• ZXCIEWBDUAPBJF-MUUNZHRXSA-N
• (R)-2-Acetoxy-3-(octadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1-O-octadecyl-PAF
• 2-(Acetyloxy)-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• DTXSID80995900
• NCGC00161375-02
• 1-O-Octadecyl-platelet-activating factor
• (2RR)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• NCGC00161375-03
• PAF(C18)
• NS00074270
• Q60998693
• PAF C18
• C9ZA6E5Q2B
• acetyl-glyceryl-ether-phosphorylcholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• AKOS037645012
• C18:0 PAF
• 1-octadecyl-2-acetyl-sn-glycero-3-phosphocholine
• phosphatidylcholine (O-18:0/2:0)
• HMS1361I12
• AS-56132
• Ro-14-8161
• BML3-E05
• 1-O-Stearyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
• C18-Paf-acether
• (R)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• 1-O-octadecyl 2-O-acetyl sn-glycero-3-phosphorylcholine
• C18-02:0 PC, 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine, chloroform
• 2-CHLORO-1H-BENZIMIDAZOLE-5-CARBOXYLICACID
• Blood platelet activating factor-aether
• HMS1791I12
• HMS3402I12
• 3,5,9-Trioxo-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (R)-
• CHEMBL1788194
• (R)-7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-3,5,9-trioxa-4-phosphaheptaconasan-1-aminium hydroxide inner salt 4-oxide
• LMGP01020094
• 2-O-acetyl-1-O-octadecyl-sn-glycero-3-phosphocholine
• C18-02:0 PC, 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine, powder
• HMS1989I12
• 74389-69-8
• PC(O-18:0/2:0)
• (2R)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• 1-O-OCTADECYL-PLATELET ACTIVATING FACTOR
• 1-o-octadecyl-2-acetoyl-sn-glycero-3-phosphocholine
• G90853

• MDL： MFCD00063528
• Inchi： 1S/C28H58NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h28H,6-26H2,1-5H3/t28-/m1/s1
• InChI Key： ZXCIEWBDUAPBJF-MUUNZHRXSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCCCC)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 551.39500
• Monoisotopic Mass: 551.39509019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Color/Form: Not available
• Solubility: chloroform: 10 mg/mL
• PSA: 103.93000
• LogP: 7.47420
• Color/Form: 5 mg/mL (878114C-5mg)
• Solubility: Soluble in water

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines 1-alkyl,2-acylglycero-3-phosphocholines
• Other Chemical Reagents